Cas no 1267885-66-4 (1-butyl-5-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-butyl-5-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1267885-66-4
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• CID: 5833265
• PubChem ID: 82205568
• Update Time: 2025-06-08

1-butyl-5-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-butyl-5-methyl-1H-1,2,3-triazole-4-carboxamide
• EN300-1593680
• 1267885-66-4

• Inchi： 1S/C8H14N4O/c1-3-4-5-12-6(2)7(8(9)13)10-11-12/h3-5H2,1-2H3,(H2,9,13)
• InChI Key： KMDUKDXISUHHNO-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C)N(CCCC)N=N1)N

Computed Properties

• Exact Mass: 182.11676108g/mol
• Monoisotopic Mass: 182.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 73.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 1-butyl-5-methyl-1H-1,2,3-triazole-4-carboxamide

Professional Introduction to 1-butyl-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 1267885-66-4)

1-butyl-5-methyl-1H-1,2,3-triazole-4-carboxamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1267885-66-4, belongs to the triazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its amide functional group and the presence of both butyl and methyl substituents, contribute to its unique chemical properties and make it a subject of interest for synthetic chemists and medicinal researchers.

The compound’s molecular structure consists of a triazole ring system fused with an amide moiety, which is further substituted with a butyl group at the 1-position and a methyl group at the 5-position. This specific arrangement of functional groups imparts distinct reactivity and interaction capabilities with biological targets. The amide group, for instance, is known to participate in hydrogen bonding and can form stable interactions with polar residues in proteins, making it a valuable feature for drug design. Additionally, the butyl and methyl substituents can influence the compound’s solubility, metabolic stability, and overall pharmacokinetic profile.

In recent years, there has been a growing interest in triazole derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential applications in treating various diseases, including infectious disorders, inflammatory conditions, and even certain types of cancer. The triazole ring itself is a well-documented pharmacophore that can interact with enzymes and receptors in biological systems, leading to therapeutic effects. The introduction of additional functional groups, such as the amide in 1-butyl-5-methyl-1H-1,2,3-triazole-4-carboxamide, further expands its pharmacological potential by enhancing its ability to modulate biological pathways.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. Researchers have been leveraging computational methods and high-throughput screening techniques to identify novel compounds with therapeutic efficacy. The structural complexity of 1-butyl-5-methyl-1H-1,2,3-triazole-4-carboxamide makes it an attractive candidate for further investigation. By modifying its structure or exploring derivatives, scientists may uncover new compounds with improved pharmacological properties.

Recent studies have highlighted the importance of understanding the molecular interactions between triazole-based compounds and biological targets. For example, research has demonstrated that certain triazole derivatives can inhibit specific enzymes involved in metabolic pathways relevant to disease progression. The amide group in 1-butyl-5-methyl-1H-1,2,3-triazole-4-carboxamide plays a crucial role in these interactions by facilitating binding to target proteins. This has led to the development of new strategies for designing drugs that can selectively modulate biological processes.

The synthesis of 1-butyl-5-methyl-1H-1,2,3-triazole-4-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the formation of the triazole ring through cycloaddition reactions between azides and alkynes. Subsequent functionalization steps introduce the amide group and the butyl and methyl substituents. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels necessary for pharmaceutical applications.

The pharmacokinetic properties of 1-butyl-5-methyl-1H-1,2,3-triazole-4-carboxamide are also areas of active investigation. Researchers are interested in understanding how this compound is absorbed, distributed, metabolized, and excreted by the body. These studies are essential for optimizing drug dosages and minimizing potential side effects. Techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been used to characterize the compound’s metabolic pathways and identify key intermediates.

In conclusion，the compound 1-butyl-5-methyl-1H-1，2，3-triazole—4-carboxamide (CAS No．1267885—66—4) represents an intriguing candidate for further exploration in pharmaceutical research．Its unique structural features，including the presence of an amide group、butyl、and methyl substituents，make it a promising lead molecule for developing new drugs．With ongoing advancements in synthetic chemistry、computational biology、and pharmacokinetic studies，this compound holds significant potential for contributing to future therapeutic innovations．